Cas no 819082-55-8 (Benzene,1-methyl-2-(1-phenyl-2-propen-1-yl)-)
819082-55-8 structure
Product Name:Benzene,1-methyl-2-(1-phenyl-2-propen-1-yl)-
CAS No:819082-55-8
MF:C16H16
MW:208.298244476318
CID:715651
PubChem ID:45097096
Update Time:2025-04-19
Benzene,1-methyl-2-(1-phenyl-2-propen-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene,1-methyl-2-(1-phenyl-2-propen-1-yl)-
- 1-methyl-2-(1-phenylprop-2-enyl)benzene
- Benzene, 1-methyl-2-(1-phenyl-2-propenyl)- (9CI)
- 819082-55-8
- DTXSID30667564
- 1-Methyl-2-(1-phenylprop-2-en-1-yl)benzene
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- Inchi: 1S/C16H16/c1-3-15(14-10-5-4-6-11-14)16-12-8-7-9-13(16)2/h3-12,15H,1H2,2H3
- InChI Key: MXPBYEXDOSXLPM-UHFFFAOYSA-N
- SMILES: C(C=C)(C1C=CC=CC=1)C1C=CC=CC=1C
Computed Properties
- Exact Mass: 208.125
- Monoisotopic Mass: 208.125
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 4.8
Benzene,1-methyl-2-(1-phenyl-2-propen-1-yl)- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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